Cas no 56269-02-4 (Phosphine oxide, (chloromethyl)bis(1-methylethyl)-)

• Product Name: Phosphine oxide, (chloromethyl)bis(1-methylethyl)-
• CAS No: 56269-02-4
• MF: C₇H₁₆ClOP
• MW: 182.628102302551
• CID: 4038592
• Update Time: 2026-04-16

Phosphine oxide, (chloromethyl)bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (chloromethyl)bis(1-methylethyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on Phosphine oxide, (chloromethyl)bis(1-methylethyl)-

Recent Advances in the Study of Phosphine Oxide, (chloromethyl)bis(1-methylethyl)- (CAS: 56269-02-4)

Phosphine oxide, (chloromethyl)bis(1-methylethyl)- (CAS: 56269-02-4) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique phosphine oxide functional group and chloromethyl substituent, has demonstrated versatile applications in catalysis, drug design, and material science. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules and as a ligand in transition metal catalysis.

One of the most notable advancements in the study of this compound is its role in the development of novel phosphine-based ligands for asymmetric catalysis. Researchers have successfully utilized Phosphine oxide, (chloromethyl)bis(1-methylethyl)- to synthesize chiral phosphine ligands, which are critical in enantioselective transformations. These transformations are essential for the production of optically active pharmaceuticals, where stereochemistry plays a pivotal role in drug efficacy and safety.

In addition to its catalytic applications, recent investigations have highlighted the compound's potential in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Phosphine oxide, (chloromethyl)bis(1-methylethyl)- exhibit promising activity against certain cancer cell lines. The study revealed that these derivatives can act as potent inhibitors of protein kinases, which are often overexpressed in various cancers. This finding opens new avenues for the design of targeted cancer therapies.

Another area of interest is the compound's utility in material science. Researchers have explored its incorporation into polymeric materials to enhance thermal stability and flame retardancy. A recent report in Advanced Materials showcased how Phosphine oxide, (chloromethyl)bis(1-methylethyl)- can be used to modify the properties of epoxy resins, resulting in materials with improved mechanical strength and resistance to degradation. These advancements are particularly relevant for applications in aerospace and electronics, where high-performance materials are in demand.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Phosphine oxide, (chloromethyl)bis(1-methylethyl)-. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient synthetic routes. Recent work published in Organic Process Research & Development has proposed a streamlined one-pot synthesis that significantly improves yield and reduces waste, addressing some of these limitations.

Looking ahead, the future of Phosphine oxide, (chloromethyl)bis(1-methylethyl)- research appears bright. With its diverse applications and ongoing methodological improvements, this compound is poised to play a critical role in advancing chemical biology and medicinal chemistry. Further studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as its utility in emerging technologies like biodegradable polymers and sustainable catalysis.